Cas no 243982-83-4 (PBDE 140)

• Product Name: PBDE 140
• CAS No: 243982-83-4
• MF: C₁₂H₄Br₆O
• MW: 643.583559036255
• CID: 245789
• PubChem ID: 91810642
• Update Time: 2025-04-19

PBDE 140 Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-tribromo-4-(2,4,6-tribromophenoxy)-
• 2,2?3,4,4?6?HexabroModiphenyl ether
• 2,2’,3,4,4’,6’-Hexabromodiphenyl ether
• 2,3,4-tribromophenyl 2,4,6-tribromophenyl ether
• LogP
• 1,2,3-Tribromo-4-(2,4,6-tribromophenoxy)benzene
• 2,2',3,4,4',6'-Hexabromodiphenyl ether
• BDE 140
• PBDE 140
• 243982-83-4
• UNII-XU41U6M33O
• Q27293995
• 1, 2, 3-tribromo-4-(2, 4, 6-tribromophenoxy)benzene
• NS00077025
• XU41U6M33O
• DTXSID30879943
• BDE-140
• Benzene, 1,2,3-tribromo-4-(2,4,6-tribromophenoxy)-
• 2,23,4,46Hexabromodiphenyl ether

• Inchi： 1S/C12H4Br6O/c13-5-3-7(15)12(8(16)4-5)19-9-2-1-6(14)10(17)11(9)18/h1-4H
• InChI Key： FLRODCDHJZNIGA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 637.53602
• Monoisotopic Mass: 637.53624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 458.1°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.695
• Solubility: Insuluble (2.3E-5 g/L) (25 ºC),
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers